N,N'-[5-(1,3-benzothiazol-2-yl)-1,3-phenylene]diacetamide

• IUPAC Name: N-[3-acetamido-5-(1,3-benzothiazol-2-yl)phenyl]acetamide
• InChI: InChI=1S/C17H15N3O2S/c1-10(21)18-13-7-12(8-14(9-13)19-11(2)22)17-20-15-5-3-4-6-16(15)23-17/h3-9H,1-2H3,(H,18,21)(H,19,22)
• InChI Key: ZAJOWEFZBLYVQF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC(=C1)C2=NC3=CC=CC=C3S2)NC(=O)C
• Molecular Formula: C17H15N3O2S
• Molecular Weight: 325.4 g/mol

Description

N,N'-[5-(1,3-benzothiazol-2-yl)-1,3-phenylene]diacetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as BTA-1 and has been studied extensively for its biochemical and physiological effects. In

Mechanism of Action

BTA-1 exerts its effects by binding to and inhibiting the activity of protein kinase C, a family of enzymes that play a crucial role in various cellular processes, including signal transduction, gene expression, and cell proliferation. By inhibiting the activity of protein kinase C, BTA-1 can modulate various cellular processes and has been shown to have potential therapeutic effects in various disease conditions.
Biochemical and Physiological Effects:
BTA-1 has been shown to have various biochemical and physiological effects, including the inhibition of protein kinase C activity, modulation of synaptic plasticity and memory formation, inhibition of cancer cell growth, and potential therapeutic effects in Alzheimer's disease. Additionally, BTA-1 has been shown to have low toxicity and good bioavailability, making it a promising lead compound for drug discovery.

Advantages and Limitations for Lab Experiments

BTA-1 has several advantages for lab experiments, including its high purity and availability, low toxicity, and good bioavailability. However, BTA-1 also has some limitations, including its specificity for protein kinase C, which may limit its potential applications in certain disease conditions. Additionally, further studies are needed to determine the optimal dosage and administration route for BTA-1 in various disease conditions.

Future Directions

There are several future directions for research on BTA-1, including further studies on its mechanism of action, potential therapeutic applications in various disease conditions, and optimization of its pharmacokinetic properties. Additionally, the development of new analogs and derivatives of BTA-1 may provide new leads for drug discovery and development. Overall, BTA-1 is a promising compound with significant potential for scientific research and drug discovery.

Scientific Research Applications

BTA-1 has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, BTA-1 has been shown to inhibit the activity of protein kinase C, which plays a crucial role in synaptic plasticity and memory formation. BTA-1 has also been studied for its potential to inhibit the growth of cancer cells and as a possible lead compound for the development of new anticancer drugs. Additionally, BTA-1 has been explored for its potential as a therapeutic agent for the treatment of Alzheimer's disease.